Cas no 262591-09-3 (6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin)

6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin structure
262591-09-3 structure
Product Name:6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin
CAS No:262591-09-3
MF:C18H15ClO3
MW:314.762904405594
CID:5686830
PubChem ID:688994
Update Time:2023-09-18

6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4,7-dimethyl-3-(4 inverted exclamation mark -methoxyphenyl)coumarin
    • SCHEMBL7123285
    • 6-Chloro-4,7-dimethyl-3(4'-methoxyphenyl)coumarin
    • 262591-09-3
    • 6-chloro-3-(4-methoxyphenyl)-4,7-dimethylchromen-2-one
    • 2H-1-Benzopyran-2-one, 6-chloro-3-(4-methoxyphenyl)-4,7-dimethyl-
    • 6-Chloro-4,7-Dimethyl-3(4-Methoxy Phenyl) Coumarin
    • Inchi: 1S/C18H15ClO3/c1-10-8-16-14(9-15(10)19)11(2)17(18(20)22-16)12-4-6-13(21-3)7-5-12/h4-9H,1-3H3
    • InChI Key: AXZBIIYQFOVKOC-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=CC2=C(C=1)C(C)=C(C(=O)O2)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 314.0709720g/mol
  • Monoisotopic Mass: 314.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 465
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.261±0.06 g/cm3(Predicted)
  • Boiling Point: 485.7±45.0 °C(Predicted)
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